Cas no 150134-44-4 (Yibeinoside B)

• Product Name: Yibeinoside B
• CAS No: 150134-44-4
• MF: C₃₃H₅₃NO₇
• MW: 575.776430845261
• CID: 199186
• PubChem ID: 192465
• Update Time: 2024-02-29

Yibeinoside B Chemical and Physical Properties

Names and Identifiers

• Cevan-6-one, 3-(b-D-glucopyranosyloxy)-, (3b,5a,17b,22b)- (9CI)
• (3beta,5alpha,17beta)-6-oxocevan-3-yl beta-D-glucopyranoside
• Cevan-6-one, 3-(beta-D-glucopyranosyloxy)-, (3beta,5alpha,17beta,22beta)-
• Yibeinoside B
• 6-Oxocevan-3-yl hexopyranoside
• (5alpha,17beta)-3beta-(beta-D-Glucopyranosyloxy)cevane-6-one
• CHEMBL4129894
• Sinpeinine-3-O-b-glucoside
• AKOS040750432
• BDBM50270726
• 150134-44-4
• (1R,2S,6S,9S,10R,11R,14S,15S,18S,20S,23R,24S)-6,10,23-trimethyl-20-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacosan-17-one
• DTXSID60933880

• Inchi： 1S/C33H53NO7/c1-16-4-7-26-17(2)19-5-6-20-21(23(19)14-34(26)13-16)11-24-22(20)12-27(36)25-10-18(8-9-33(24,25)3)40-32-31(39)30(38)29(37)28(15-35)41-32/h16-26,28-32,35,37-39H,4-15H2,1-3H3/t16-,17+,18-,19-,20+,21+,22-,23+,24-,25+,26-,28+,29+,30-,31+,32+,33+/m0/s1
• InChI Key： BSSXNTZKMOAXRA-MXXYQIINSA-N
• SMILES： O=C1C[C@H]2[C@@H]3CC[C@H]4[C@@H](C)[C@@H]5CC[C@H](C)CN5C[C@H]4[C@@H]3C[C@@H]2[C@@]2(C)CC[C@@H](C[C@@H]21)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 575.382
• Monoisotopic Mass: 575.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 41
• Rotatable Bond Count: 3
• Complexity: 995
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 17
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 120
• XLogP3: 3.7

Experimental Properties

• Density: 1.27
• Boiling Point: 714.5°Cat760mmHg
• Flash Point: 385.9°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins